Cas no 1285902-39-7 (3N-Benzyloxycarbonyl 3-Amino-2,2-dimethylpropanamide-d6)

• Product Name: 3N-Benzyloxycarbonyl 3-Amino-2,2-dimethylpropanamide-d6
• CAS No: 1285902-39-7
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• CID: 4555219
• Update Time: 2025-06-10

3N-Benzyloxycarbonyl 3-Amino-2,2-dimethylpropanamide-d6 Chemical and Physical Properties

Names and Identifiers

• 3N-Benzyloxycarbonyl 3-Amino-2,2-dimethylpropanamide-d6
• (3-AMino-2,2-diMethyl-3-oxopropyl)carbaMic Acid PhenylMethyl Ester-d6
• 3-[(Benzyloxycarbonyl)aMino]-2,2-di(Methyl)propionaMide-d6
• N-(3-AMino-2,2-diMethyl-3-oxopropyl)carbaMic Acid Benzyl Ester-d6

• Inchi： 1S/C13H18N2O3/c1-13(2,11(14)16)9-15-12(17)18-8-10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3,(H2,14,16)(H,15,17)
• InChI Key： QBNAYCYSEPWHBR-UHFFFAOYSA-N
• SMILES： N(C(=O)OCc1ccccc1)CC(C)(C)C(=O)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3N-Benzyloxycarbonyl 3-Amino-2,2-dimethylpropanamide-d6

Research Briefing on 3N-Benzyloxycarbonyl 3-Amino-2,2-dimethylpropanamide-d6 (CAS: 1285902-39-7)

In recent years, the compound 3N-Benzyloxycarbonyl 3-Amino-2,2-dimethylpropanamide-d6 (CAS: 1285902-39-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This deuterated derivative, characterized by its stable isotope labeling, serves as a critical intermediate in the synthesis of bioactive molecules and drug candidates. Its unique structural properties and isotopic labeling make it particularly valuable for pharmacokinetic studies, metabolic profiling, and tracer experiments in drug development.

The primary objective of recent studies involving 3N-Benzyloxycarbonyl 3-Amino-2,2-dimethylpropanamide-d6 has been to elucidate its role in enhancing the precision of mass spectrometry-based analyses. Researchers have leveraged its deuterium atoms to improve signal resolution and reduce background noise, thereby enabling more accurate quantification of metabolites and drug molecules in complex biological matrices. This advancement is particularly relevant for the development of targeted therapies and personalized medicine approaches.

Methodologically, recent investigations have employed advanced techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound's stability, reactivity, and interaction with biological targets. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated the compound's utility in tracing the metabolic pathways of novel protease inhibitors, revealing insights into their bioavailability and tissue distribution.

Key findings from these studies highlight the compound's robustness as a synthetic intermediate and its potential to streamline the development of deuterated drugs. Notably, its application in the synthesis of deuterated analogs of FDA-approved drugs has shown promise in improving metabolic stability and reducing off-target effects. These results underscore the growing importance of isotopically labeled compounds in modern drug discovery pipelines.

In conclusion, 3N-Benzyloxycarbonyl 3-Amino-2,2-dimethylpropanamide-d6 represents a versatile tool in chemical biology, with applications spanning from basic research to clinical translation. Future research directions may focus on expanding its use in the design of next-generation deuterated therapeutics and exploring its utility in other analytical platforms. As the demand for precision medicine grows, compounds like this will undoubtedly play a pivotal role in advancing the field.